Cas no 31568-91-9 (2-Chloroquinolin-8-ol)

2-Chloroquinolin-8-ol structure
2-Chloroquinolin-8-ol structure
Product Name:2-Chloroquinolin-8-ol
CAS No:31568-91-9
MF:C9H6ClNO
MW:179.603041172028
MDL:MFCD00168950
CID:317466
PubChem ID:274878
Update Time:2024-10-30

2-Chloroquinolin-8-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Chloroquinolin-8-ol
    • 2-Chloro-8-hydroxyquinoline
    • 2-CHLORO-8-QUINOLINOL
    • 8-Quinolinol, 2-chloro-
    • 2-Chlor-8-hydroxy-chinolin
    • 2-Chloro-8-hydroxy-chinolin
    • 2-chloro-quinolin-8-ol
    • AC1L6V2P
    • AC1Q3PX1
    • CTK1C5621
    • NSC121212
    • Oprea1_268490
    • ST079558
    • STL558081
    • 31568-91-9
    • F30117
    • HNUFDBQIXGQAEX-UHFFFAOYSA-N
    • A855789
    • AKOS003333914
    • BBL104217
    • SCHEMBL437684
    • monochloro-8-quinolinol
    • DTXSID40298166
    • InChI=1/C9H6ClNO/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h1-5,12
    • NSC-121212
    • MFCD00168950
    • FT-0735160
    • EN300-93547
    • Z57474284
    • DS-5723
    • CS-W000395
    • SB67526
    • DA-06974
    • ALBB-021957
    • SY105859
    • MDL： MFCD00168950
    • Inchi： 1S/C9H6ClNO/c10-8-5-4-6-2-1-3-7(12)9(6)11-8/h1-5,12H
    • InChI Key： HNUFDBQIXGQAEX-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C2C=CC=C(C2=N1)O

Computed Properties

  • Exact Mass: 179.01388
  • Monoisotopic Mass: 179.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • Boiling Point: 342.1°C at 760 mmHg
  • PSA: 33.12
  • LogP: 2.59380

2-Chloroquinolin-8-ol Security Information

2-Chloroquinolin-8-ol Pricemore >>

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 31568-91-9 97%
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